Cas no 1795470-82-4 (3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone)

• Product Name: 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone
• CAS No: 1795470-82-4
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5368297
• Update Time: 2025-05-30

3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone

• Inchi： 1S/C16H20N4O3S/c1-24(22,23)15-5-2-13(3-6-15)4-7-16(21)19-10-8-14(12-19)20-11-9-17-18-20/h2-3,5-6,9,11,14H,4,7-8,10,12H2,1H3
• InChI Key： YKJJXLFNLRQFCO-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)C1)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.2±65.0 °C(Predicted)
• pka: 0.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone

Comprehensive Analysis of 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone (CAS No. 1795470-82-4)

3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone (CAS No. 1795470-82-4) is a synthetic organic compound with a unique molecular structure that combines a methylsulfonylphenyl group, a pyrrolidinyl moiety, and a 1,2,3-triazole ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. Its structural complexity and functional groups make it a promising candidate for targeting specific biological pathways.

The compound's methylsulfonylphenyl group is known for its electron-withdrawing properties, which can enhance binding affinity to target proteins. Meanwhile, the 1,2,3-triazole ring is a versatile pharmacophore often used in click chemistry and medicinal chemistry due to its stability and ability to form hydrogen bonds. The pyrrolidinyl moiety adds conformational rigidity, which can improve metabolic stability and bioavailability. Researchers are particularly interested in how these features synergize to create a molecule with potential therapeutic benefits.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone aligns with this trend, as its structure suggests potential activity against enzymes involved in inflammatory and proliferative diseases. Computational modeling and in vitro studies have highlighted its interaction with key protein targets, though further validation is needed.

Another area of interest is the compound's potential role in agrochemical innovation. The 1,2,3-triazole scaffold is frequently explored in pesticide development due to its bioactivity against pests and pathogens. Combining this with the methylsulfonyl group could lead to novel modes of action, addressing resistance issues in crop protection. This dual applicability in pharmaceuticals and agrochemicals makes CAS No. 1795470-82-4 a compelling subject for interdisciplinary research.

From a synthetic chemistry perspective, the preparation of 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone involves multi-step organic transformations, including palladium-catalyzed cross-coupling and click chemistry reactions. These methods are widely used in modern drug discovery, reflecting the compound's alignment with cutting-edge synthetic strategies. Researchers are also investigating greener alternatives, such as microwave-assisted synthesis, to improve efficiency and reduce environmental impact.

The compound's physicochemical properties, such as solubility, logP, and stability under physiological conditions, are critical for its development. Early studies suggest moderate aqueous solubility, which may require formulation optimization for in vivo applications. Its molecular weight and hydrogen bond acceptors/donors fall within the ranges typically associated with drug-like molecules, further supporting its potential as a lead compound.

As the scientific community continues to explore 3-[4-(Methylsulfonyl)phenyl]-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone, questions about its mechanism of action, toxicity profile, and structure-activity relationships remain key focus areas. Addressing these will be essential for advancing it into preclinical studies. Collaborative efforts between academia and industry are likely to accelerate progress, leveraging high-throughput screening and AI-driven drug design tools.

In summary, CAS No. 1795470-82-4 represents a fascinating case study in modern chemical research, bridging medicinal chemistry, agrochemical science, and synthetic methodology. Its multifaceted applications and structural ingenuity position it as a valuable candidate for future innovations in health and agriculture.